Crotalarin Crotalarin Crotalarin is an isoflavonoid.
Crotalarin is a natural product found in Crotalaria madurensis with data available.
Brand Name: Vulcanchem
CAS No.: 109517-68-2
VCID: VC20833618
InChI: InChI=1S/C20H18O5/c1-20(2)8-7-13-16(25-20)9-15(22)17-18(23)14(10-24-19(13)17)11-3-5-12(21)6-4-11/h3-6,9-10,21-22H,7-8H2,1-2H3
SMILES: CC1(CCC2=C(O1)C=C(C3=C2OC=C(C3=O)C4=CC=C(C=C4)O)O)C
Molecular Formula: C20H18O5
Molecular Weight: 338.4 g/mol

Crotalarin

CAS No.: 109517-68-2

Cat. No.: VC20833618

Molecular Formula: C20H18O5

Molecular Weight: 338.4 g/mol

* For research use only. Not for human or veterinary use.

Crotalarin - 109517-68-2

Specification

Description Crotalarin is an isoflavonoid.
Crotalarin is a natural product found in Crotalaria madurensis with data available.
CAS No. 109517-68-2
Molecular Formula C20H18O5
Molecular Weight 338.4 g/mol
IUPAC Name 5-hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-9,10-dihydropyrano[2,3-h]chromen-4-one
Standard InChI InChI=1S/C20H18O5/c1-20(2)8-7-13-16(25-20)9-15(22)17-18(23)14(10-24-19(13)17)11-3-5-12(21)6-4-11/h3-6,9-10,21-22H,7-8H2,1-2H3
Standard InChI Key XIQJWMALSPXBMN-UHFFFAOYSA-N
SMILES CC1(CCC2=C(O1)C=C(C3=C2OC=C(C3=O)C4=CC=C(C=C4)O)O)C
Canonical SMILES CC1(CCC2=C(O1)C=C(C3=C2OC=C(C3=O)C4=CC=C(C=C4)O)O)C

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